2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide
Overview
Description
2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide (2-ANMMA) is an organic compound used in various scientific research applications. It is a derivative of acetamide, which is an organic compound that is commonly used in pharmaceuticals, agrochemicals, and various other industrial processes. The structure of 2-ANMMA consists of a methyl group attached to a nitrogen atom and a piperidine ring. This compound has various biochemical and physiological effects, which make it an attractive alternative to other chemicals used in scientific research.
Mechanism of Action
The mechanism of action of 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide is not yet fully understood. However, it is believed that the compound binds to specific receptors in the body and alters the activity of enzymes. This alteration of enzyme activity is thought to be responsible for the biochemical and physiological effects of 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide.
Biochemical and Physiological Effects
2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of certain drugs. In addition, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of fatty acids. It has also been shown to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates. Finally, it has been shown to have an effect on the production of certain hormones.
Advantages and Limitations for Lab Experiments
The use of 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and it is relatively stable in aqueous solutions. In addition, it is relatively non-toxic, so it can be used safely in laboratory experiments. However, it is important to note that 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide is a potent inhibitor of certain enzymes, so it should be used with caution.
Future Directions
The potential applications of 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide are still being explored. Some potential future directions for research include the development of new drugs based on the compound, the use of 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide to study the structure and function of proteins, and the use of 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide to study the mechanism of action of drugs. In addition, 2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide may be used to study the effects of drugs on the body, as well as to investigate the biochemical and physiological effects of various compounds.
Scientific Research Applications
2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide has a wide range of applications in scientific research. It is used in the study of enzyme inhibition and enzyme kinetics, as well as in the study of protein-ligand interactions. It has also been used in the study of the structure and function of proteins and nucleic acids. In addition, it has been used to study the mechanism of action of various drugs and to investigate the effects of drugs on the body.
properties
IUPAC Name |
2-azido-N-methyl-N-(1-methylpiperidin-4-yl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N5O/c1-13-5-3-8(4-6-13)14(2)9(15)7-11-12-10/h8H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUTXOLCWWHFUIW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N(C)C(=O)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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